5-Methoxy-2-nitrobenzoic acid

• IUPAC Name: 5-methoxy-2-nitrobenzoic acid
• InChI: InChI=1S/C8H7NO5/c1-14-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key: URADKXVAIGMTEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
• Molecular Formula: C8H7NO5
• DSSTOX Substance ID: DTXSID90320805
• Molecular Weight: 197.14 g/mol
• CAS RN: 1882-69-5

Description

5-Methoxy-2-nitrobenzoic acid is a chemical compound that has been studied for various applications in organic chemistry and biochemistry. It is characterized by the presence of a methoxy group and a nitro group attached to a benzoic acid core. This compound is of interest due to its potential use in synthetic pathways and its reactivity, which allows for various transformations under different conditions.

Synthesis Analysis

The synthesis of derivatives of this compound has been explored in several studies. For instance, the synthesis of 5H-8,9-dimethoxy-5-(2-N,N-dimethylaminoethyl)-2,3-methylenedioxydibenzo[c,h][1,6]naphthyridin-6-one, which exhibits potent topoisomerase-I targeting activity, suggests that the introduction of nitro groups could retain similar activity . Additionally, the synthesis of 5,5'-dithiobis(2-nitrobenzoic acid)-modified gold nanoparticles indicates the versatility of nitrobenzoic acid derivatives in creating functional materials for applications such as metal ion detection .

Molecular Structure Analysis

The molecular structure of compounds related to this compound has been investigated using various techniques. For example, the compound 1-(2-nitrobenzoyl)3,5-bis(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole has been characterized by IR, NMR, and X-ray diffraction methods, providing insights into the geometry and electronic structure of such molecules .

Chemical Reactions Analysis

The reactivity of this compound and its derivatives has been the subject of several studies. The polarographic behavior of 5,5'-dithiobis-(2-nitrobenzoic acid) reveals the reduction of nitro groups and the cleavage of disulfide bonds under certain conditions . Moreover, the reaction of 2-nitro-5-thiocyanatobenzoic acid with thiol groups has been shown to yield both S-cyano and mixed disulfide derivatives, demonstrating the diverse reactivity of nitrobenzoic acid compounds .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are crucial for their practical applications. The study of 2-methoxy-5-nitrobenzyl bromide, for instance, provides insights into the environmental sensitivity of such compounds and their specificity as protein reagents . Additionally, the gas-liquid chromatographic determination of sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate residues illustrates the analytical applications of nitrobenzoic acid derivatives .

Scientific Research Applications

Chemical Reactions and Synthesis

5-Methoxy-2-nitrobenzoic acid is utilized in various chemical reactions and synthesis processes. For instance, it serves as a starting material in the reduction reaction of nitro groups. Different methods of reduction reactions, such as using hydrazine hydrate, Fe/HCl, and Pd/C, have been studied with this compound (Song, 2011). Additionally, it is involved in the synthesis of derivatives like 10-methoxy-4,8-dinitro-6H-benzo[2,3-c]chromen-6-one, where its derivatives exhibit antibacterial activity (Havaldar, Bhise, & Burudkar, 2004).

Biochemical Applications

In biochemical research, this compound derivatives are used in studying tissue sulfhydryl groups. A water-soluble aromatic disulfide derivative of this compound has been synthesized and shown to be useful for determining sulfhydryl groups in biological materials (Ellman, 1959). This highlights its importance in biochemical analysis and assays.

Material Science and Sensing Applications

In the field of material science and sensing technologies, this compound derivatives have been utilized. For example, CdSe quantum dots capped with PAMAM-G(4) dendrimer, synthesized using a derivative of this compound, were used for detecting trace amounts of nitroaromatic compounds, showcasing its potential in environmental science and public security applications (Algarra, Campos, Miranda, & da Silva, 2011).

Mechanism of Action

Target of Action

5-Methoxy-2-nitrobenzoic acid is a substituted 2-nitrobenzoic acid . It has been reported to be one of the microbial degradation metabolites of cypermethrin, a synthetic pyrethroid pesticide . This suggests that it may interact with the same targets as cypermethrin, which primarily affects the nervous system .

Mode of Action

Given its structural similarity to cypermethrin, it may interact with voltage-gated sodium channels in neurons, leading to hyperexcitation and eventual paralysis .

Biochemical Pathways

Cypermethrin is known to affect the nervous system by prolonging sodium channel activation .

Pharmacokinetics

Its lipophilicity (log po/w) is 101, suggesting it may have good membrane permeability . Its water solubility is 1.54 mg/ml, indicating it may have reasonable bioavailability .

Result of Action

It has been used in the synthesis of cathepsin s inhibitors with antitumor applications . This suggests it may have potential therapeutic effects in cancer treatment.

Action Environment

The action of this compound may be influenced by various environmental factors. For instance, its stability could be affected by temperature and pH . Furthermore, its efficacy may be influenced by the presence of other compounds in the environment .

Safety and Hazards

5-Methoxy-2-nitrobenzoic acid is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Future Directions

5-Methoxy-2-nitrobenzoic acid has potential applications in the synthesis of compounds with anti-tumor applications and anti-mitotic effects. It may also be used in the synthesis of various other compounds.

Synthesis routes and methods I

Procedure details

Sulfamic acid (15.73 g, 0.162 mol) is added to a solution of 5-methoxy-2-nitrobezaldehyde (19.6 g, 0.108 mol) in an acetone/water (1:1) mixture. Sodium chlorite (18.31 g, 80% real, 0.162 mol) is then added to the reaction mixture at a rate which maintains the reaction mixture temperature below 40° C. The resultant reaction mixture is stirred at room temperature for 24 hours and poured into water. The aqueous mixture is extracted with ethyl acetate. The organic extracts are combined, washed sequentially with 2N hydrochloric acid and brine, dried over anhydrous magnesium sulfate and concentrated in vacuo to give the title product as a yellow solid.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

The crude material from Example 44b (23.3 g) is dissolved in 110 ml ethanol and 44 ml of 4N NaOH. The mixture is stirred at rt for 18 h. After that time, the ethanol is evaporated. To the residue, water is added and the mixture is washed twice with dichloromethane. To the water phase, conc. HCl is added until pH=1 is reached. The title compound is obtained by extraction with ether. Purification follows by crystallization from ethyl acetate-hexane. mp: 131-134° C.; MS: 196 (M+−1); HPLC: tret=7.90 min (Grad 1).

Q & A

Q1: What is the significance of 5-Methoxy-2-nitrobenzoic acid in organic synthesis?

A1: this compound serves as a valuable starting material in organic synthesis, particularly in the production of pharmaceuticals and natural product derivatives. For instance, it is a key precursor in the synthesis of Betrixaban [], a factor Xa inhibitor used as an anticoagulant. Additionally, it serves as a starting point for the synthesis of Dictyoquinazol A, B, and C [], compounds found in the mushroom Dictyophora indusiata that exhibit neuroprotective properties.

Q2: Can you elaborate on the synthetic route employed to obtain Betrixaban from this compound?

A2: A facile method for synthesizing Betrixaban from this compound involves a series of steps: reduction of the nitro group, acylation, chlorination, another acylation, and finally, the formation of the amidine group []. Notably, this method successfully avoids a dechlorinated impurity and utilizes tetrahydrofuran as a recyclable solvent throughout the four steps, contributing to its suitability for large-scale production.

Q3: Are there any other notable applications of this compound in the synthesis of bioactive compounds?

A3: Beyond Betrixaban, this compound acts as the foundation for creating Dictyoquinazol A, B, and C. The total synthesis of Dictyoquinazol A from this starting material involves six steps and achieves a 36% overall yield []. Subsequently, Dictyoquinazol A can be further modified to obtain its derivatives, Dictyoquinazol B and C.